Cas no 2416219-11-7 (N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride)

• Product Name: N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride
• CAS No: 2416219-11-7
• MF: C₂₁H₂₃Cl₂N₃O
• MW: 404.332823038101
• CID: 6593482
• PubChem ID: 165773081
• Update Time: 2025-05-20

N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2416219-11-7
• rel-N-[(R)-phenyl[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide dihydrochloride
• EN300-7543397
• N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride

• Inchi： 1S/C21H21N3O.2ClH/c25-21(17-6-7-18-13-22-10-8-16(18)12-17)24-20(19-9-11-23-14-19)15-4-2-1-3-5-15;;/h1-8,10,12-13,19-20,23H,9,11,14H2,(H,24,25);2*1H/t19-,20+;;/m1../s1
• InChI Key： IHBOKYPUSCAOKN-AAYDIPMQSA-N
• SMILES： Cl.Cl.O=C(C1C=CC2C=NC=CC=2C=1)N[C@@H](C1C=CC=CC=1)[C@H]1CNCC1

Computed Properties

• Exact Mass: 403.1218178g/mol
• Monoisotopic Mass: 403.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Additional information on N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride

Comprehensive Overview of N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride (CAS No. 2416219-11-7)

N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride (CAS No. 2416219-11-7) is a sophisticated chiral compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique isoquinoline-6-carboxamide core and pyrrolidin-3-yl substituent, is a subject of extensive research due to its potential applications in targeting specific biological pathways. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for preclinical studies.

In recent years, the scientific community has shown a growing interest in chiral molecules like N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride. This is partly due to the increasing demand for enantioselective compounds in the development of novel therapeutics. Researchers are particularly intrigued by its potential role in modulating neurotransmitter receptors, which aligns with current trends in neuroscience and mental health research. The compound's phenyl and pyrrolidine moieties are often highlighted in discussions about structure-activity relationships (SAR) and drug design optimization.

The synthesis of CAS No. 2416219-11-7 involves multi-step organic reactions, including asymmetric synthesis techniques to achieve the desired (R)-configuration. This process underscores the importance of stereochemistry in modern pharmaceutical development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm the purity and enantiomeric excess of the final product. These methodologies are critical for ensuring reproducibility and compliance with regulatory standards in drug development pipelines.

From a pharmacological perspective, N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride has been investigated for its binding affinity to various protein targets. Its isoquinoline scaffold is known to interact with enzymes and receptors involved in cell signaling pathways, making it a valuable tool compound for mechanistic studies. Recent publications have explored its potential in addressing unmet medical needs, particularly in areas such as cognitive disorders and neurodegenerative diseases, which are highly searched topics in academic and healthcare circles.

The compound's physicochemical properties, including its logP, pKa, and aqueous solubility, have been meticulously characterized to support its use in in vitro and in vivo assays. These data are crucial for researchers who frequently search for "drug-like properties of chiral compounds" or "optimization of carboxamide derivatives." Additionally, the dihydrochloride salt form offers practical advantages in formulation development, a key consideration for translational research.

In the context of current scientific trends, CAS No. 2416219-11-7 represents a compelling case study in the rational design of bioactive molecules. Its structural features align with several "hot topics" in medicinal chemistry, including fragment-based drug discovery and the exploration of privileged scaffolds. The pyrrolidin-3-yl moiety, in particular, is frequently discussed in forums and publications focusing on CNS-targeted therapeutics, reflecting its relevance to contemporary research priorities.

As the pharmaceutical industry continues to emphasize precision medicine, compounds like N-[(R)-phenyl-[(3R)-pyrrolidin-3-yl]methyl]isoquinoline-6-carboxamide;dihydrochloride are likely to remain at the forefront of investigative efforts. Its well-defined stereochemistry and modular structure make it an attractive starting point for the development of targeted therapies. This aligns with frequently searched queries about "chiral drugs in clinical trials" and "next-generation small molecule therapeutics," demonstrating the compound's relevance to current scientific discourse.

Future research directions for CAS No. 2416219-11-7 may include detailed pharmacokinetic profiling and further exploration of its therapeutic potential. The scientific community's growing interest in personalized medicine and targeted drug delivery systems suggests that this compound could play a role in advancing these areas. Its structural complexity and biological relevance ensure that it will continue to be a subject of rigorous investigation in the coming years.